Cas no 2172527-73-8 (3-amino(1,2-thiazol-4-yl)methylazetidin-3-ol)

• Product Name: 3-amino(1,2-thiazol-4-yl)methylazetidin-3-ol
• CAS No: 2172527-73-8
• MF: C₇H₁₁N₃OS
• MW: 185.246739625931
• CID: 5568369
• PubChem ID: 165594102
• Update Time: 2025-06-09

3-amino(1,2-thiazol-4-yl)methylazetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-[amino(1,2-thiazol-4-yl)methyl]azetidin-3-ol
• EN300-1651474
• 2172527-73-8
• 3-amino(1,2-thiazol-4-yl)methylazetidin-3-ol

• Inchi： 1S/C7H11N3OS/c8-6(5-1-10-12-2-5)7(11)3-9-4-7/h1-2,6,9,11H,3-4,8H2
• InChI Key： CLXNQGJJLYKYOL-UHFFFAOYSA-N
• SMILES： S1C=C(C=N1)C(C1(CNC1)O)N

Computed Properties

• Exact Mass: 185.06228316g/mol
• Monoisotopic Mass: 185.06228316g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 99.4Ų

Additional information on 3-amino(1,2-thiazol-4-yl)methylazetidin-3-ol

Comprehensive Overview of 3-amino(1,2-thiazol-4-yl)methylazetidin-3-ol (CAS No. 2172527-73-8): Structure, Applications, and Research Insights

The compound 3-amino(1,2-thiazol-4-yl)methylazetidin-3-ol (CAS No. 2172527-73-8) is a structurally unique heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its core structure combines a thiazole ring with an azetidine scaffold, offering versatile reactivity and potential bioactivity. This article delves into its molecular properties, synthetic pathways, and emerging applications, addressing key questions frequently searched by researchers and industry professionals.

From a structural perspective, 3-amino(1,2-thiazol-4-yl)methylazetidin-3-ol features a 1,2-thiazole moiety linked to an azetidin-3-ol group via a methylene bridge. The presence of both amino and hydroxyl functional groups enhances its hydrogen-bonding capacity, making it valuable in drug design. Recent studies highlight its role as a building block for small-molecule inhibitors, particularly in targeting protein-protein interactions—a hot topic in cancer therapeutics and anti-inflammatory drug development.

Synthetic accessibility is another critical aspect of CAS No. 2172527-73-8. Researchers often explore multicomponent reactions or click chemistry approaches to derivatize its core structure efficiently. A 2023 study demonstrated its utility in constructing spirocyclic compounds, which are increasingly relevant in CNS drug discovery—a trending area in response to the growing demand for neurodegenerative disease treatments.

Beyond pharmaceuticals, this compound’s thiazole-azetidine hybrid structure shows promise in agrochemical innovation. Its potential as a precursor for herbicide safeners aligns with the global push for sustainable agriculture. Notably, computational studies suggest that modifications to its amino alcohol segment could optimize ligand-receptor interactions, addressing frequent search queries about structure-activity relationships (SAR) in crop protection agents.

In the context of green chemistry, 3-amino(1,2-thiazol-4-yl)methylazetidin-3-ol has been investigated for biocatalytic transformations. Enzymatic routes to synthesize its derivatives reduce reliance on heavy metal catalysts—a priority for environmentally conscious manufacturers. This aligns with searches for eco-friendly synthetic methods and API intermediates with lower environmental footprints.

Analytical characterization of CAS No. 2172527-73-8 typically involves LC-MS and NMR spectroscopy, with particular emphasis on its stereochemistry due to the chiral azetidin-3-ol center. Recent advancements in chiral separation techniques have enabled more precise studies of its enantiomers—an area of growing interest given the FDA’s focus on stereoselective drug efficacy.

Looking ahead, the compound’s adaptability positions it as a candidate for PROTAC technology and covalent inhibitor design—two rapidly evolving fields in targeted protein degradation. Its thiazole nitrogen can serve as a hydrogen bond acceptor, while the azetidine ring offers conformational restraint, addressing common challenges in drug permeability optimization.

In summary, 3-amino(1,2-thiazol-4-yl)methylazetidin-3-ol represents a multifaceted tool for modern chemical research. Its intersection with trending topics like fragment-based drug discovery, precision agriculture, and green synthesis ensures continued relevance in both academic and industrial settings. Ongoing studies are expected to further elucidate its potential in addressing unmet medical and agricultural needs.